Cas no 2581-69-3 (Disperse Orange 1 (>85%))

• Product Name: Disperse Orange 1 (>85%)
• CAS No: 2581-69-3
• MF: C₁₈H₁₄N₄O₂
• MW: 318.32936
• MDL: MFCD00007311
• CID: 259653
• PubChem ID: 24852726
• Update Time: 2025-06-29

Disperse Orange 1 (>85%) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-
• Disperse Orange 1
• 4-[(4-nitrophenyl)diazenyl]-N-phenylaniline
• (4-Nitro-benzol)-(1 azo 4)-N.N-diphenylamin
• [4-(4-Nitro-phenylazo)-phenyl]-phenyl-amin
• [4-(4-nitro-phenylazo)-phenyl]-phenyl-amine
• 4-(4-Nitrophenylazo)diphenylamine
• 4-[(4-nitrophenyl)azo]-N-phenyl-benzenamine
• 4'-Nitro-4-anilino-azobenzol
• 4-nitro-4'-phenylaminoazobenzene
• Acetate Orange 5R
• Disperse Orange 5R
• Dispersol Orange A
• Miketon Fast Orange 5R
• Palanil Orange 5R
• Reliton Orange 5R
• Serisol Orange 5R
• 4-((p-nitrophenyl)azo)-diphenylamin
• 4-((p-nitrophenyl)azo)diphenylamine
• 4-(p-nitrophenylazo)diphenylamine
• 4-anilino-4'-nitroazobenzene
• 4-Nitro-4'-(phenylamino)azobenzene
• Setacyl Scarlet 2GN
• CS-0010271
• HSDB 5535
• Diphenylamine, 4-((p-nitrophenyl)azo)-
• 4-((4-nitrophenyl)diazenyl)-n-phenylaniline
• DO1
• 4-(4-Nitrophenyl)azo-N-phenylaniline
• Supracet Scarlet 2G
• CI 11080
• Diacelliton Fast Orange R
• Navilene Orange 5R
• EINECS 219-954-6
• 4-[(4-NITROPHENYL)AZO]-N-PHENYLANILINE
• STR05317
• AKOS037655885
• HY-D0332
• 4-((4-Nitrophenyl)azo)-N-phenylaniline
• 4-[2-(4-nitrophenyl)diazen-1-yl]-N-phenylaniline
• Dispersol Printing Orange A
• G77294
• AKOS015903079
• Disperse Orange 1 100 microg/mL in Acetonitrile
• Acetoquinone Light Orange 4RL
• W-109803
• SCHEMBL769328
• CI DISPERSE ORANGE 1 [HSDB]
• Vonteryl Red 4G
• Setacyl Scarlet p-2G
• GLXC-20290
• Celliton Fast Orange 5R
• Benzenamine, 4-((4-nitrophenyl)azo)-N-phenyl-
• DB-285121
• UNII-1592R4P97H
• CCRIS 9421
• C.I. Disperse Orange 1
• MFCD00007311
• Disperse Orange 1, analytical standard
• Cilla Fast Orange 5R
• Benzenamine, 4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-
• Q5282570
• BRN 0758695
• Disperse Orange 1 (>85%)
• DTXSID7062536
• Benzenamine,4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-;Disperse Orange 1
• 2581-69-3
• Resolin Orange 5R
• Disperse Orange 1, Dye content ~15 %
• Celliton Discharge Orange 5RL
• NS00020617
• 1592R4P97H
• Dispersol Fast Orange A
• Benzenamine, 4-[(4-nitrophenyl)azo]-N-phenyl-
• Benzenamine, 4-(2-(4-nitrophenyl)diazenyl)-N-phenyl-

• MDL： MFCD00007311
• Inchi： 1S/C18H14N4O2/c23-22(24)18-12-10-17(11-13-18)21-20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14/h1-13,19H
• InChI Key： YFVXLROHJBSEDW-QZQOTICOSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.11200
• Monoisotopic Mass: 318.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Slightly soluble in water
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157.5-158.0 ºC
• Boiling Point: 457.5°C (rough estimate)
• Flash Point: 277.4°C
• Refractive Index: 1.6700 (estimate)
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 82.57000
• LogP: 6.35000
• Solubility: Brown powder

Disperse Orange 1 (>85%) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26-24/25
• FLUKA BRAND F CODES：10-21
• RTECS：JJ9700000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Disperse Orange 1 (>85%)

Disperse Orange 1 (>85%) and Its Applications in Modern Chemical Research

Disperse Orange 1 (>85%) is a highly pure form of the compound with the CAS number 2581-69-3. This vibrant orange dye is widely recognized for its excellent lightfastness and thermal stability, making it a preferred choice in the textile and printing industries. Its chemical structure, characterized by a nitro-substituted azo compound, contributes to its unique properties and broad applicability.

The compound Disperse Orange 1 (>85%) is derived from a well-established synthetic pathway involving the diazotization of an aromatic amine followed by coupling with a suitable phenol derivative. The high purity (>85%) ensures minimal impurities that could interfere with its performance in various applications. This purity level is achieved through advanced purification techniques such as recrystallization and chromatography, which are critical in maintaining the compound's integrity.

In recent years, research has focused on the environmental and biological impact of synthetic dyes like Disperse Orange 1. Studies have demonstrated its potential applications in biotechnology and medical imaging due to its ability to bind to specific biological molecules. For instance, researchers have explored its use as a contrast agent in fluorescence microscopy, leveraging its strong absorption properties in the visible spectrum. This has opened new avenues for diagnostic tools and therapeutic agents.

The versatility of Disperse Orange 1 (>85%) extends beyond its traditional use in textiles. It has been investigated for its role in catalytic processes, where its molecular structure facilitates various chemical reactions. Recent advancements in green chemistry have prompted scientists to explore more sustainable methods of producing this dye, reducing the environmental footprint associated with its synthesis. Innovations such as solvent-free reactions and biocatalysis are being actively pursued.

One of the most intriguing aspects of Disperse Orange 1 is its photochemical behavior. Research has shown that it can undergo reversible photoisomerization under controlled conditions, which could be exploited in developing photochromic materials. These materials have potential applications in smart windows, optical sensors, and even in data storage devices. The study of these properties not only enhances our understanding of the compound but also paves the way for novel technological advancements.

The dye's stability under various conditions has also made it a subject of interest in material science. Researchers are investigating its use as a stabilizing agent in polymer composites, improving the durability and resistance of these materials to UV radiation and thermal degradation. This application could significantly extend the lifespan of products used in harsh environments, such as automotive components and construction materials.

In conclusion, Disperse Orange 1 (>85%), with its CAS number 2581-69-3, continues to be a compound of great interest across multiple scientific disciplines. Its high purity and unique properties make it invaluable in industries ranging from textiles to biotechnology. As research progresses, we can expect even more innovative applications to emerge, further solidifying its role as a cornerstone in modern chemical research.